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Compound of Interest

Compound Name: Monolinolein

Cat. No. B134703

An In-depth Technical Guide on the Core Physical Properties of Monolinolein

Introduction

Monolinolein, a monoacylglycerol consisting of a glycerol backbone esterified with one
molecule of the polyunsaturated fatty acid, linoleic acid, is a compound of significant interest in
pharmaceutical sciences, materials science, and food technology. Its amphiphilic nature drives
the formation of complex, self-assembled structures in aqueous environments, making it a key
component in the development of advanced drug delivery systems, such as pH-responsive
lyotropic liquid crystals.[1][2] This technical guide provides a comprehensive overview of the
core physical properties of monolinolein, intended for researchers, scientists, and drug
development professionals. It consolidates quantitative data, details common experimental
protocols for characterization, and visualizes key relationships and workflows.

General and Physicochemical Properties

Monolinolein is typically a colorless to pale yellow, oily liquid at room temperature.[1][2][3][4]
Its identity and fundamental properties are summarized below.

Table 1: General Properties of Monolinolein

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b134703?utm_src=pdf-interest
https://www.benchchem.com/product/b134703?utm_src=pdf-body
https://www.benchchem.com/product/b134703?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7372162_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7372162.htm
https://www.benchchem.com/product/b134703?utm_src=pdf-body
https://www.benchchem.com/product/b134703?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7372162_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7372162.htm
https://cymitquimica.com/_planned_maintenance_mode.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7372162.aspx
https://www.benchchem.com/product/b134703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)
26545-74-4[5] (for mixture);

CAS Registry Number 2277-28-3 (for 1-Monolinolein) [1][5]
[1]

Molecular Formula C21H3804 31516171

Molecular Weight 354.52 g/mol [1112]1617118]
Glyceryl monolinoleate, 1-

Synonyms _ [1](5](8]
Linoleoyl-rac-glycerol

Table 2: Key Physical Constants of Monolinolein

Property Value Notes Source(s)

Melting Point 14-15 °C [11[4115]

Boiling Point 485.0 £40.0 °C Predicted [1][4]

Density 1.05 g/cm3 Experimental [5]

0.981 + 0.06 g/cm? Predicted [1114]

Solubility Profile

The solubility of a lipid is a critical determinant of its behavior in various systems. As an

amphiphile, monolinolein exhibits dual solubility characteristics. It is fundamentally

hydrophobic and thus insoluble in water.[9][10] However, it is readily soluble in non-polar

organic solvents.[9][10]

Table 3: Solubility of Monolinolein
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Solvent Solubility Source(s)
Water Practically Insoluble [9][10]
Chloroform Slightly Soluble [1]14]

Ethyl Acetate Slightly Soluble [1114]
Methanol Slightly Soluble [1114]
Ether, Benzene, Acetone Soluble [9][10]

Phase Behavior in Aqueous Systems

One of the most important physical properties of monolinolein is its lyotropic liquid crystalline

phase behavior, i.e., its ability to form various ordered structures upon hydration. Similar to the

well-studied monoolein, monolinolein in water self-assembles into distinct mesophases

depending on the temperature and water content. These phases include the lamellar liquid

crystalline phase (La) and inverse bicontinuous cubic phases like the double gyroid (la3d) and
double diamond (Pn3m).[11][12][13] This behavior is crucial for its application in creating
stable, structured matrices for drug encapsulation.[14]
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Logical Flow of Monolinolein Phase Transitions in Water
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Caption: Phase transitions of monolinolein with increasing hydration.
Spectroscopic Properties
Spectroscopic analysis is essential for structural elucidation and purity assessment.

Table 4: Summary of Spectroscopic Data for Monolinolein
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Technique

Description

Source(s)

Mass Spectrometry (MS)

Provides molecular weight
(354.5 g/mol ) and
fragmentation patterns for
structural confirmation. Data is
available for GC-MS and LC-

MS analyses.

[8]

Nuclear Magnetic Resonance
(NMR)

1H and 3C NMR spectra
confirm the presence of
characteristic functional
groups: glycerol backbone,
ester linkage, and the cis-
double bonds of the linoleoyl

chain.

[815]

Infrared (IR) Spectroscopy

IR spectra would show
characteristic absorption
bands for O-H (hydroxyl), C=0
(ester), and C=C (alkene)

functional groups.

[16]

Experimental Protocols

The determination of the physical properties of monolinolein involves a series of well-

established analytical techniques.
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Experimental Workflow for Physical Characterization of Monolinolein
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Caption: Workflow for the physical characterization of monolinolein.

Solubility Determination

» Objective: To assess the solubility of monolinolein in polar and non-polar solvents.
e Protocol:
o Prepare two sets of test tubes.

o To the first set, add a small amount of monolinolein (e.g., 50 pL) to 1 mL of a polar
solvent (e.g., deionized water).

o To the second set, add the same amount of monolinolein to 1 mL of various non-polar
organic solvents (e.g., chloroform, ethanol, ether).[17][18]

o Vortex each tube vigorously for 30 seconds.

o Allow the tubes to stand for 5 minutes and observe.
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o Record whether the monolinolein dissolves to form a clear solution (soluble), remains as
a separate phase (insoluble), or partially dissolves (slightly soluble).[17]

Thermal Analysis (Differential Scanning Calorimetry -
DSC)

¢ Objective: To determine the melting point and characterize thermal transitions.

e Protocol:
o Accurately weigh a small amount of monolinolein (1-5 mg) into an aluminum DSC pan.
o Seal the pan hermetically. An empty sealed pan is used as a reference.
o Place both pans into the DSC instrument.

o The sample is subjected to a controlled temperature program, for example, cooling to
-20°C and then heating at a constant rate (e.g., 5 °C/min) to 50°C.

o The heat flow to or from the sample relative to the reference is measured.

o The melting point is identified as the peak temperature of the endothermic transition on the
heating curve. Other phase transitions may also be observed.

Phase Behavior Characterization (SAXS and PLM)

o Objective: To identify the liquid crystalline phases formed by monolinolein at different
hydration levels and temperatures.

e Protocol:

o Sample Preparation: Prepare a series of samples with varying weight ratios of
monolinolein to water (e.g., from 95:5 to 40:60). Samples are typically prepared in sealed
containers and homogenized by centrifugation cycles.

o Polarized Light Microscopy (PLM): A small amount of each hydrated sample is placed on a
microscope slide. The sample is observed between crossed polarizers. Anisotropic phases
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(e.g., lamellar) will be birefringent (show textures), while isotropic phases (e.g., cubic,
micellar) will appear dark.[12]

o Small-Angle X-ray Scattering (SAXS): Samples are loaded into thin-walled glass
capillaries and placed in a temperature-controlled sample holder in the SAXS beamline. X-
ray diffraction patterns are collected. The positions of the diffraction peaks are used to
identify the phase symmetry and calculate the lattice parameters of the structure (e.qg.,
lamellar, Pn3m cubic, la3d cubic).[12][14]

Conclusion

The physical properties of monolinolein, particularly its melting point, solubility, and complex
phase behavior in water, are foundational to its utility in advanced applications. The ability to
form well-defined, stable lyotropic liquid crystalline phases makes it an invaluable excipient for
the controlled delivery of therapeutic agents. The experimental protocols outlined in this guide
provide a robust framework for the comprehensive characterization of monolinolein and
related lipid-based materials, ensuring reproducible and reliable data for research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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